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Compound of Interest

Compound Name: Dimethylvinphos

Cat. No.: B1252762

Introduction

Dimethylvinphos is an organophosphate insecticide, a class of compounds known for their
potent activity against a wide range of insect pests.[1][2] As the dimethyl analogue of
chlorfenvinphos, it functions as a contact and stomach poison, primarily utilized for the control
of stem borers and leaf rollers in rice cultivation.[2][3][4] This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, mechanism of
action, metabolic pathways, and analytical methodologies for Dimethylvinphos, tailored for
researchers, scientists, and professionals in drug development and environmental science.

Chemical Identity and Structure

Accurate identification of a chemical entity is foundational to all scientific investigation.
Dimethylvinphos is systematically named [2-chloro-1-(2,4-dichlorophenyl)ethenyl] dimethyl
phosphate.[5] Due to the presence of a carbon-carbon double bond in its vinyl side chain,
Dimethylvinphos exhibits geometric isomerism, existing as two distinct stereoisomers: (E)-
and (2)-isomers.[2] The technical-grade material is predominantly composed of the (Z)-isomer
(>95%).[4]

Key Identifiers:

o |[UPAC Name: [2-chloro-1-(2,4-dichlorophenyl)ethenyl] dimethyl phosphate[5]
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CAS Registry Number: 2274-67-1[5][6]

Molecular Formula: C10H10Clz04P[1][5]

Molecular Weight: 331.52 g/mol [2][7]

SMILES: COP(=0)(OC)OC(=CCI)C1=C(C=C(C=C1)CI)CI[5][8]

InChl Key: QSGNQELHULIMSJ-UHFFFAOY SA-N[5]

Caption: Chemical structure of Dimethylvinphos.

Physicochemical Properties

The environmental fate and biological activity of Dimethylvinphos are dictated by its
physicochemical properties. A summary of these key properties is presented in the table below.

Property Value Source
Molecular Weight 331.52 g/mol [21[7]
Melting Point 69.5 °C [41[6]
Boiling Point 126 °C at 0.05 Torr [4][6]
Water Solubility 130 mg/L at 20 °C [3114]
Vapor Pressure 1.3x 103 Paat 25 °C [3114]

Log P (Octanol/Water Partition
o 24 [5]
Coefficient)

Mechanism of Action: Acetylcholinesterase
Inhibition
Like other organophosphate insecticides, Dimethylvinphos exerts its toxic effect by inhibiting

the enzyme acetylcholinesterase (AChE) in the nervous systems of insects.[2][9] AChE is
crucial for breaking down the neurotransmitter acetylcholine (ACh) in the synaptic cleft. By
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inhibiting AChE, Dimethylvinphos causes an accumulation of ACh, leading to continuous
nerve stimulation, paralysis, and ultimately, the death of the insect.[9][10]
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Caption: Mechanism of Acetylcholinesterase (AChE) inhibition by Dimethylvinphos.

Synthesis and Formulation

The industrial synthesis of Dimethylvinphos typically involves a multi-step process. A key step
is the reaction of a chlorinated vinyl alcohol intermediate with dimethyl phosphorochloridate.
This process requires controlled conditions to ensure a high yield and chemical stability of the
final product, followed by purification steps.[2] For agricultural applications, Dimethylvinphos
is commonly formulated into emulsifiable concentrates suitable for foliar application.[2]

Metabolism and Toxicokinetics
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In mammals, Dimethylvinphos is rapidly metabolized and eliminated.[11][12] The primary
metabolic pathway involves demethylation, which is mediated by two key enzymes in the liver:
glutathione S-methyl transferase in the cytosol and microsomal mono-oxygenase.[11] This
initial step is followed by the hydrolysis of the resulting desmethyl Dimethylvinphos to 2,4-
dichlorophenacyl chloride.[11] This intermediate is further metabolized to several compounds,
including 2,4-dichloromandelic acid and 1-(2,4-dichlorophenyl)ethanol, which are then
conjugated with glucuronic acid and excreted.[4][11] Pre-treatment with phenobarbital has
been shown to enhance the activity of these metabolizing enzymes, leading to a protective
effect against the acute toxicity of Dimethylvinphos.[11]
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Caption: Metabolic pathway of Dimethylvinphos in mammals.

Toxicology and Safety

Dimethylvinphos is classified as toxic if swallowed and very toxic to aquatic life with long-
lasting effects.[5]

GHS Hazard Statements:

e H301: Toxic if swallowed[5]

e H400: Very toxic to aquatic life[5]

e H410: Very toxic to aquatic life with long lasting effects[5]

Due to its toxicity, handling of Dimethylvinphos requires appropriate personal protective
equipment and adherence to safety protocols. It is not approved for use as a pesticide in the
European Union.[13]

Analytical Methodologies

The detection and quantification of Dimethylvinphos in environmental and biological samples
are critical for monitoring and risk assessment. A widely used and effective method is Gas
Chromatography coupled with Mass Spectrometry (GC-MS), often preceded by a Quick, Easy,
Cheap, Effective, Rugged, and Safe (QUEChERS) sample preparation.[14]

Experimental Protocol: QUEChERS-GC-MS Analysis of
Dimethylvinphos in Rice Paddies

This protocol outlines a validated method for the determination of Dimethylvinphos in rice
paddy samples.[14]

1. Sample Preparation (QUEChERS) a. Weigh 10 g of a homogenized rice paddy sample into a
50 mL centrifuge tube. b. Add 10 mL of acetonitrile. c. Add the QUEChERS extraction salts
(e.g., 4 g MgSO0Oa4, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate
sesquihydrate). d. Shake vigorously for 1 minute. e. Centrifuge at 4000 rpm for 5 minutes. f.
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Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge tube
containing dispersive solid-phase extraction (d-SPE) sorbent (e.g., 150 mg MgSQOa4, 50 mg
primary secondary amine (PSA)). g. Vortex for 30 seconds. h. Centrifuge at 10,000 rpm for 2
minutes. i. Collect the supernatant for GC-MS analysis.

2. GC-MS Analysis a. Gas Chromatograph (GC) Conditions:

« Injector: Splitless mode, 250 °C.

e Column: HP-5MS (30 m x 0.25 mm, 0.25 um film thickness) or equivalent.

e Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

o Oven Temperature Program: Initial temperature of 70 °C for 2 minutes, ramp to 280 °C at 10
°C/min, hold for 5 minutes. b. Mass Spectrometer (MS) Conditions:

« lonization Mode: Electron lonization (EI) at 70 eV.

e Acquisition Mode: Selected lon Monitoring (SIM).

e Monitored lons: Select characteristic ions for Dimethylvinphos for quantification and
confirmation.

start [label="Start: Rice Paddy Sample", shape=ellipse,
fillcolor="#34A853", fontcolor="#FFFFFF"]; homogenize
[Label="Homogenize Sample"]; extract [label="Acetonitrile
Extraction\nwith QUuEChERS salts"]; centrifugel [label="Centrifuge"];
cleanup [label="Dispersive SPE Cleanup"]; centrifuge2
[Label="Centrifuge"]; analyze [label="GC-MS Analysis",
shape=parallelogram, fillcolor="#FBBC0O5", fontcolor="#202124"]; end
[Label="End: Data Acquisition\nand Quantification", shape=ellipse,
fillcolor="#EA4335", fontcolor="#FFFFFF"];

start -> homogenize; homogenize -> extract; extract -> centrifugel;
centrifugel -> cleanup; cleanup -> centrifuge2; centrifuge2 ->
analyze; analyze -> end; }

Caption: Workflow for the analysis of Dimethylvinphos using QUEChERS and GC-MS.

Environmental Fate and Degradation

The persistence of Dimethylvinphos in the environment is a key consideration for its
ecological impact. It is known to be unstable in sunlight and undergoes hydrolysis in water.[4]
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At a pH of 7.0 and a temperature of 25 °C, the hydrolysis half-life of Dimethylvinphos is
approximately 40 days.[4] Its degradation products are generally less toxic than the parent
compound.[9]

Conclusion

Dimethylvinphos remains a significant organophosphate insecticide, particularly in rice
cultivation. A thorough understanding of its chemical properties, mechanism of action,
metabolism, and analytical detection methods is essential for its safe and effective use, as well
as for assessing its environmental and toxicological impact. The methodologies and data
presented in this guide provide a solid foundation for researchers and scientists working with
this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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